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Compound of Interest

Compound Name: Iscag

CAS No.: 96627-12-2

Cat. No.: B1200615

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

administration of Iscag, a commercially available extract of Viscum album (mistletoe), in

various mouse models of cancer. The information compiled is based on published preclinical

research and is intended to guide the design and execution of in vivo studies evaluating the

therapeutic potential of Iscag.

Quantitative Data Summary
The following tables summarize key quantitative parameters from various studies involving

Iscag administration in mouse models. This data is intended to provide a comparative overview

to aid in experimental design.

Table 1: Iscag Dosage and Administration in Mouse Models
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Iscag
Preparati
on

Mouse
Strain

Cancer
Model

Dosage
Administr
ation
Route

Treatmen
t
Schedule

Referenc
e

Isorel M CBA/HZgr

Methylchol

anthrene-

induced

fibrosarco

ma

140 mg/kg

or 1400

mg/kg

(single

dose)

Not

Specified

Single

dose at

time of or 1

day before

sheep red

blood cell

injection

[1]

Mistletoe

Extract
BALB/c

4T1 Murine

Breast

Cancer

Not

Specified

Not

Specified

Not

Specified
[2][3][4]

Iscador Qu Nude Mice

A375

Melanoma

Xenograft

25 mg/kg

Subcutane

ous

injection

Three

times per

week

[5]

Iscador M
Not

Specified

Metastatic

Malignant

Melanoma

2 mg

Subcutane

ous

injection

Twice

weekly
[6]

Oleanolic

Acid &

Lectin

(from

Viscum

album)

NOD/SCID

/IL2rg

Human

Promyeloti

c Leukemia

(HL-60)

Dose-

escalation:

20/40/60

mg/kg

(Oleanolic

Acid) &

0.3/0.4/0.5

µg/kg

(Lectin)

Intravenou

s injection

Three

times per

week for

two weeks

[7]

Table 2: Summary of Iscag's Effects in Mouse Models
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Iscag Preparation Cancer Model Key Findings Reference

Isorel M
Methylcholanthrene-

induced fibrosarcoma

Increased number of

plaque-forming cells,

restored suppressed

immune response.

[1]

Mistletoe Extract
4T1 Murine Breast

Cancer

Suppressed tumor

growth, inhibited lung

metastasis, induced

apoptosis, inhibited

STAT3

phosphorylation, and

downregulated

FOXM1.

[2][3][4]

Iscador

Dalton's Lymphoma

Ascites & Ehrlich

Ascites

Reduced ascites and

solid tumors.
[8]

Iscador Qu & Iscador

M

Breast Cancer Cell

Lines (in vitro)

Demonstrated

selectivity towards

cancer cells, with

Iscador Qu showing

higher selectivity.

[9][10]

Oleanolic Acid &

Lectin (from Viscum

album)

Human Promyelotic

Leukemia (HL-60)

Significant therapeutic

advantage with the

combination

compared to single

extracts.

[7]

Experimental Protocols
The following are detailed methodologies for key experiments involving Iscag administration in

mouse models.

Preparation of Iscag for Injection
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Iscador is a commercially available fermented aqueous extract of Viscum album L.[11]. It is

supplied in ampoules for injection and should be stored in a refrigerator at +2 °C to +8 °C[12]

[13].

Protocol:

Remove the Iscador ampoule from the refrigerator and allow it to warm briefly in your hand

before use[13].

Iscador is typically diluted in a sterile saline solution for in vivo administration[9]. The final

concentration will depend on the desired dosage and injection volume. For subcutaneous

injections, the volume is typically around 0.1-0.2 mL.

Draw the required volume of Iscador into a sterile syringe.

If dilution is necessary, draw the appropriate volume of sterile saline into the same syringe.

Gently mix the solution by inverting the syringe. Avoid vigorous shaking to prevent protein

denaturation.

Remove any air bubbles from the syringe before injection.

Tumor Induction Protocols
The 4T1 murine breast cancer model is a widely used model for studying metastatic breast

cancer.

Protocol:

Culture 4T1 murine breast cancer cells in an appropriate medium (e.g., RPMI-1640

supplemented with 10% fetal bovine serum).

Harvest the cells when they reach 70-80% confluency.

Wash the cells with sterile phosphate-buffered saline (PBS).

Resuspend the cells in sterile PBS at a concentration of 1 x 10^6 cells/mL.
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Inject 100 µL of the cell suspension (1 x 10^5 cells) subcutaneously into the mammary fat

pad of 6- to 8-week-old female BALB/c mice.

Monitor tumor growth by measuring the tumor volume with calipers every 2-3 days. Tumor

volume can be calculated using the formula: (Length x Width^2) / 2.

This model involves the chemical induction of fibrosarcomas in mice.

Protocol:

Prepare a solution of 3-methylcholanthrene (3-MC) in a suitable vehicle (e.g., olive oil).

Administer a single subcutaneous injection of 3-MC to CBA/HZgr mice[1]. A carcinogenic

dose is typically around 0.5 mg/mouse, while a subcarcinogenic dose is around 0.025

mg/mouse[14].

Monitor the mice for tumor development at the injection site. The latency period for tumor

development can vary.

Iscag Administration Protocol
The route and frequency of administration will depend on the specific experimental design.

Protocol:

Gently restrain the mouse.

Lift a fold of skin on the flank or back of the mouse.

Insert a 25-27 gauge needle into the base of the skin tent, parallel to the body.

Slowly inject the Iscag solution (typically 0.1-0.2 mL).

Withdraw the needle and gently apply pressure to the injection site to prevent leakage.

Return the mouse to its cage and monitor for any adverse reactions.

Protocol:
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Place the mouse in a restraining device that allows access to the tail vein.

Warm the tail with a heat lamp or warm water to dilate the veins.

Disinfect the tail with an alcohol wipe.

Insert a 27-30 gauge needle into one of the lateral tail veins.

Slowly inject the Iscag solution.

Withdraw the needle and apply pressure to the injection site to prevent bleeding.

Return the mouse to its cage and monitor for any adverse reactions.

Assessment of Immunomodulatory Effects
Protocol:

At the end of the treatment period, euthanize the mice and harvest spleens and/or lymph

nodes.

Prepare single-cell suspensions from the lymphoid organs.

Perform flow cytometry to analyze different immune cell populations (e.g., T cells, B cells, NK

cells, macrophages) using specific cell surface markers.

For functional assays, such as the plaque-forming cell (PFC) assay, immunize mice with

sheep red blood cells (SRBCs) and administer Iscag as per the experimental design[1].

Four to five days after immunization, harvest splenocytes and perform the PFC assay to

quantify the number of antibody-producing cells.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate key signaling

pathways affected by Iscag and a general experimental workflow for in vivo studies.
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Caption: Mistletoe extract inhibits the STAT3-FOXM1 pathway to induce apoptosis and

suppress tumor growth and metastasis.
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Caption: A general experimental workflow for evaluating the efficacy of Iscag in a mouse tumor

model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200615/docs#application-notes-and-protocols-for-
iscag-administration-in-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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